Cas no 129720-21-4 ([1,1'-Biphenyl]-4-carboxylic acid, 4'-hexyl-3'-methyl-)

• Product Name: [1,1'-Biphenyl]-4-carboxylic acid, 4'-hexyl-3'-methyl-
• CAS No: 129720-21-4
• MF: C₂₀H₂₄O₂
• MW: 296.403366088867
• CID: 1228429
• Update Time: 2024-08-05

[1,1'-Biphenyl]-4-carboxylic acid, 4'-hexyl-3'-methyl- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-carboxylic acid, 4'-hexyl-3'-methyl-

• Inchi： 1S/C20H24O2/c1-3-4-5-6-7-16-8-13-19(14-15(16)2)17-9-11-18(12-10-17)20(21)22/h8-14H,3-7H2,1-2H3,(H,21,22)
• InChI Key： FUHDFWVCRLIJQP-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(CCCCCC)C(C)=C2)=CC=C(C(O)=O)C=C1

Computed Properties

• Exact Mass: 296.17772

Experimental Properties

• Density: 1.049±0.06 g/cm3(Predicted)
• Boiling Point: 445.3±34.0 °C(Predicted)
• PSA: 37.3
• pka: 4.24±0.10(Predicted)